Cas no 195073-19-9 (2-chloro-6-nitro-Pyrazine)

• Product Name: 2-chloro-6-nitro-Pyrazine
• CAS No: 195073-19-9
• MF: C₄H₂ClN₃O₂
• MW: 159.530579090118
• MDL: MFCD10697795
• CID: 1081505
• PubChem ID: 53438317
• Update Time: 2025-06-11

2-chloro-6-nitro-Pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-nitro-Pyrazine
• 2-Chloro-6-nitropyrazine
• AB60515
• AK-28458
• QC-6882
• 195073-19-9
• AKOS006305091
• DB-065878
• DTXSID80701245
• SCHEMBL8065542

• MDL： MFCD10697795
• Inchi： 1S/C4H2ClN3O2/c5-3-1-6-2-4(7-3)8(9)10/h1-2H
• InChI Key： WJUQEURLLVJUFK-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC([N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 158.98400
• Monoisotopic Mass: 158.9835540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 71.60000
• LogP: 1.56140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-chloro-6-nitro-Pyrazine

Comprehensive Overview of 2-Chloro-6-nitro-Pyrazine (CAS No. 195073-19-9): Properties, Applications, and Industry Trends

2-Chloro-6-nitro-Pyrazine (CAS No. 195073-19-9) is a specialized heterocyclic compound featuring a pyrazine backbone substituted with chlorine and nitro functional groups. This unique structure endows it with versatile reactivity, making it a valuable intermediate in pharmaceuticals, agrochemicals, and materials science. The compound's molecular formula, C₄H₂ClN₃O₂, highlights its electron-deficient aromatic system, which is pivotal for nucleophilic substitution reactions—a key reason why researchers frequently search for "2-Chloro-6-nitro-Pyrazine synthesis" or "195073-19-9 applications."

In recent years, the demand for nitro-substituted pyrazines has surged due to their role in developing kinase inhibitors and antiviral agents, aligning with global interest in targeted therapies. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a critical parameter for industries optimizing "high-purity heterocyclic intermediates." Environmental concerns have also driven innovations in greener synthesis routes, addressing queries such as "sustainable production of 2-Chloro-6-nitro-Pyrazine."

The compound's solubility in organic solvents (e.g., DMSO, ethanol) and stability under inert conditions make it ideal for cross-coupling reactions, a topic frequently explored in "pyrazine derivative functionalization" studies. Notably, its nitro group facilitates reduction to amino derivatives, expanding utility in dye and polymer industries. Patent analyses reveal growing interest in "CAS 195073-19-9" for electronic materials, particularly in OLED and semiconductor research.

From an SEO perspective, trending searches like "2-Chloro-6-nitro-Pyrazine supplier" and "pyrazine-based drug discovery" reflect market dynamics. Regulatory compliance (REACH, FDA) remains a focal point, with documentation emphasizing "analytical certificates for 195073-19-9." Future prospects include CRISPR-based biomarker studies leveraging its fluorescence-quenching properties, answering niche queries on "pyrazine probes in bioimaging."

Storage recommendations typically suggest 2-8°C under argon, while handling precautions emphasize standard lab protocols—addressing common user concerns about "stability of nitro-pyrazines." The compound's melting point (≈150°C) and spectral data (IR: 1540 cm^-1 for NO₂) are frequently cited in academic forums discussing "spectroscopic characterization of heterocycles."

In conclusion, 2-Chloro-6-nitro-Pyrazine exemplifies the intersection of synthetic chemistry and industrial innovation. Its adaptability to emerging fields like bioconjugation and catalysis ensures sustained relevance, while optimized SEO strategies around "CAS 195073-19-9 price trends" and "pyrazine scaffold modifications" enhance discoverability for diverse stakeholders.